Cas no 887266-96-8 (2-cyano-6-fluoro-benzoic acid)

• Product Name: 2-cyano-6-fluoro-benzoic acid
• CAS No: 887266-96-8
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD07368776
• CID: 1037505
• Update Time: 2024-10-26

2-cyano-6-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-fluorobenzoic acid
• 2-Cyano-6-fluorobenzoic a...
• 2-FLUORO-6-CYANOBENZOIC ACID
• 4566AC
• PB10410
• AM20041332
• 2-cyano-6-fluoro-benzoic acid
• 2-Cyano-6-fluorobenzoic acid (ACI)

• MDL： MFCD07368776
• Inchi： 1S/C8H4FNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3H,(H,11,12)
• InChI Key： KBJBENDDHRHXIK-UHFFFAOYSA-N
• SMILES： N#CC1C(C(O)=O)=C(F)C=CC=1

Computed Properties

• Exact Mass: 165.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1

Experimental Properties

• PSA: 61.09000
• LogP: 1.39558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives